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Compound Name: Lauric acid, barium cadmium salt
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium cadmium laurate (CAS No. 15337-60-7) is a mixed metal salt of lauric acid, a saturated
fatty acid with a 12-carbon chain.[1][2] Historically, it has been a significant component in heat
stabilizer formulations for polyvinyl chloride (PVC), often used in combination with other metal
soaps like those of zinc and lead.[3] These stabilizers are crucial for preventing the thermal
degradation of PVC during high-temperature processing, thereby maintaining the polymer's
mechanical properties and extending its service life. This technical guide provides a
comprehensive overview of the chemical structure, properties, synthesis, and analysis of
barium cadmium laurate, with a focus on experimental protocols and data presentation for a
scientific audience.

Chemical Structure and Properties

The chemical formula for barium cadmium laurate is generally represented as
C12H2402-xBa-xCd, indicating a variable stoichiometry of barium and cadmium.[1][4] The
exact ratio of the two metals can vary depending on the specific manufacturing process and the
intended application of the stabilizer. The structure consists of laurate anions
(CH3(CH2)10C0O0™) and a mixture of barium (Ba2*) and cadmium (Cd?*) cations. The bonding
between the metal cations and the carboxylate groups is primarily ionic.
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While specific experimental data for the mixed salt is scarce, the properties can be inferred
from its components and related compounds.

Property Value Source
CAS Number 15337-60-7 [1]
Molecular Formula C12H2402-xBa-xCd [1][4]
] ~450.06 g/mol (for a 1:1:1
Molecular Weight ) [2]
ratio)
Appearance Likely a white to off-white solid Inferred

. Insoluble in water, soluble in
Solubility ) ) Inferred
certain organic solvents

Note: The molecular weight is an approximation based on a 1:1:1 stoichiometric ratio of lauric
acid, barium, and cadmium.

Below is a generalized structural representation of barium cadmium laurate.

Caption: Generalized structure of Barium Cadmium Laurate.

Synthesis

A general method for the synthesis of barium cadmium laurate involves a precipitation reaction
between a soluble laurate salt (e.g., sodium laurate) and a mixture of soluble barium and
cadmium salts (e.g., barium chloride and cadmium chloride). The stoichiometry of the final
product can be controlled by the ratio of the metal salts in the starting solution.

Experimental Protocol: Synthesis of Barium Cadmium
Laurate
e Preparation of Sodium Laurate Solution: Dissolve a stoichiometric amount of lauric acid in a

heated aqueous solution of sodium hydroxide with stirring to form sodium laurate.

o Preparation of Mixed Metal Salt Solution: In a separate vessel, prepare an aqueous solution
containing the desired molar ratio of barium chloride and cadmium chloride.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.echemi.com/products/pd2109218630-barium2cadmium2dodecanoic-acid.html
https://www.echemi.com/products/pd2109218630-barium2cadmium2dodecanoic-acid.html
https://www.industrialchemicals.gov.au/sites/default/files/Cadmium%20salts%20of%20selected%20fatty%20acids_Human%20health%20tier%20II%20assessment.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/15337-60-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Precipitation: Slowly add the mixed metal salt solution to the hot sodium laurate solution with
vigorous stirring. A precipitate of barium cadmium laurate will form immediately.

« |solation and Purification: The precipitate is then filtered, washed thoroughly with deionized
water to remove any unreacted salts and impurities, and finally dried in an oven at a
controlled temperature (e.g., 80-100 °C) to a constant weight.

The workflow for the synthesis is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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